molecular formula C17H12F3NO B8687712 Benzenebutanenitrile, beta-oxo-alpha-[3-(trifluoromethyl)phenyl]- CAS No. 68084-26-4

Benzenebutanenitrile, beta-oxo-alpha-[3-(trifluoromethyl)phenyl]-

Cat. No. B8687712
CAS RN: 68084-26-4
M. Wt: 303.28 g/mol
InChI Key: RANMIORLMCIAPH-UHFFFAOYSA-N
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Description

Benzenebutanenitrile, beta-oxo-alpha-[3-(trifluoromethyl)phenyl]- is a useful research compound. Its molecular formula is C17H12F3NO and its molecular weight is 303.28 g/mol. The purity is usually 95%.
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properties

CAS RN

68084-26-4

Product Name

Benzenebutanenitrile, beta-oxo-alpha-[3-(trifluoromethyl)phenyl]-

Molecular Formula

C17H12F3NO

Molecular Weight

303.28 g/mol

IUPAC Name

3-oxo-4-phenyl-2-[3-(trifluoromethyl)phenyl]butanenitrile

InChI

InChI=1S/C17H12F3NO/c18-17(19,20)14-8-4-7-13(10-14)15(11-21)16(22)9-12-5-2-1-3-6-12/h1-8,10,15H,9H2

InChI Key

RANMIORLMCIAPH-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CC(=O)C(C#N)C2=CC(=CC=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

In this example, 4.91 g of metallic sodium was added to 110 ml of anhydrous ethanol at room temperature and stirred until all of the sodium dissolved. A mixture containing 18.76 g of (3-trifluoromethylphenyl)acetonitrile and 21.73 g of ethyl phenylacetate was then added dropwise and the resulting mixture was stirred at reflux for about 18 hours. The mixture was then poured into 300 ml water and extracted three times with ethyl ether. The pH of the extracted aqueous layer was adjusted to a pH of about 1 with aqueous 10 wt. % hydrochloric acid and again extracted three times with ethyl ether. The organic layer was washed twice with saturated aqueous sodium bicarbonate, dried over magnesium sulfate and evaporated to dryness under vacuum affording 22.6 g of the title compound.
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